Cas no 372098-20-9 (3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 372098-20-9
• MF: C₁₆H₁₂ClN₃O
• MW: 297.738982200623
• CID: 6410827
• PubChem ID: 752165
• Update Time: 2025-10-22

3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-(4-chlorophenyl)-1-phenyl-
• SR-01000237182
• AB00110192-02
• SR-01000237182-1
• 3-(4-chlorophenyl)-1-phenylpyrazole-4-carboxamide
• AKOS001017962
• AB00110192-01
• Z56812627
• F1218-1217
• EU-0047468
• 372098-20-9
• Cambridge id 6561659

• Inchi： 1S/C16H12ClN3O/c17-12-8-6-11(7-9-12)15-14(16(18)21)10-20(19-15)13-4-2-1-3-5-13/h1-10H,(H2,18,21)
• InChI Key： YGTAKSQYUJCUAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C(N)=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 297.0668897g/mol
• Monoisotopic Mass: 297.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 505.2±40.0 °C(Predicted)
• pka: 15.08±0.50(Predicted)

Additional information on 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide

Professional Introduction to Compound with CAS No. 372098-20-9 and Product Name: 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide

The compound with the CAS number 372098-20-9 and the product name 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The pyrazole core structure, combined with the chlorophenyl and phenyl substituents, contributes to its distinct chemical behavior and biological activity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those derived from pyrazole scaffolds. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Among these derivatives, 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide stands out due to its intricate molecular architecture and the presence of multiple pharmacophoric sites. The chlorophenyl group introduces a polar region that can interact with biological targets, while the phenyl ring enhances lipophilicity, optimizing membrane permeability for better drug absorption.

Recent studies have highlighted the importance of pyrazole-based compounds in addressing various therapeutic challenges. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated the efficacy of pyrazole derivatives in inhibiting key enzymes involved in cancer progression. The carboxamide functional group in 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide plays a crucial role in modulating enzyme activity by forming hydrogen bonds and salt bridges with protein targets. This interaction is essential for achieving high binding affinity and prolonged drug action.

The synthesis of 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chlorination step is particularly critical, as it introduces the chlorophenyl moiety, which significantly influences the compound's biological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and minimize side products. These methods align with contemporary trends in green chemistry, emphasizing sustainability and environmental responsibility.

From a pharmacological perspective, 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide exhibits promising characteristics that make it suitable for further clinical investigation. Preclinical studies have shown that this compound can selectively target overexpressed receptors or enzymes in tumor cells, thereby reducing toxicity to healthy tissues. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. The combination of structural flexibility and functional diversity positions this compound as a versatile tool for drug discovery.

The role of computational chemistry in optimizing 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal dosing regimens. By leveraging artificial intelligence (AI) algorithms, researchers can simulate complex interactions between the compound and biological targets with remarkable accuracy. These simulations not only accelerate the drug development process but also provide insights into mechanisms of action, facilitating rational design of next-generation therapeutics.

As the demand for personalized medicine grows, compounds like 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide are becoming increasingly relevant. Their unique structural features allow for customization based on individual patient profiles, enhancing treatment efficacy while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical practice. Such partnerships leverage expertise across multiple disciplines, fostering innovation and accelerating progress toward novel therapeutic solutions.

The future prospects of 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxamide are bright, with ongoing research exploring its potential in treating a wide range of diseases. By integrating traditional medicinal chemistry principles with cutting-edge technologies such as CRISPR gene editing and nanotechnology, scientists can develop targeted therapies that address unmet medical needs. The compound's versatility makes it a cornerstone in the quest for innovative drug solutions that improve global health outcomes.